Cas no 2490435-70-4 (Methyl 5-(methylamino)pyridazine-4-carboxylate)

• Product Name: Methyl 5-(methylamino)pyridazine-4-carboxylate
• CAS No: 2490435-70-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD32852701
• CID: 5670225
• PubChem ID: 155821039
• Update Time: 2023-09-12

Methyl 5-(methylamino)pyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27107836
• Methyl 5-(methylamino)pyridazine-4-carboxylate
• 2490435-70-4
• Methyl 5-(methylamino)-4-pyridazinecarboxylate

• MDL： MFCD32852701
• Inchi： 1S/C7H9N3O2/c1-8-6-4-10-9-3-5(6)7(11)12-2/h3-4H,1-2H3,(H,8,9)
• InChI Key： ITTNCIZJQHCHSZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=NC=C1NC)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 341.1±22.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)